Cas no 847802-80-6 (1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-)

1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)- structure
847802-80-6 structure
Product name:1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-
CAS No:847802-80-6
MF:C17H12O7
MW:328.273
CID:2805879
PubChem ID:12164254

1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 847802-80-6
    • 1,2,4-Benzenetricarboxylic acid, 5-(4-methylbenzoyl)-
    • DTXSID40478966
    • Inchi: InChI=1S/C17H12O7/c1-8-2-4-9(5-3-8)14(18)10-6-12(16(21)22)13(17(23)24)7-11(10)15(19)20/h2-7H,1H3,(H,19,20)(H,21,22)(H,23,24)
    • InChI Key: AWDBXGGSMBRVBQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 328.05830272Da
  • Monoisotopic Mass: 328.05830272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 129Ų

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